Cas no 1803777-53-8 (Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate
• CAS No: 1803777-53-8
• MF: C₁₀H₅F₃INO₂S
• MW: 387.116883993149
• CID: 4951729
• Update Time: 2025-06-08

Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F3INO2S/c1-17-9(16)5-2-3-7(14)8(6(5)4-15)18-10(11,12)13/h2-3H,1H3
• InChI Key： SPFJCQONWNJCJH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C#N)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate (CAS No. 1803777-53-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate, identified by its CAS number 1803777-53-8, is a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both cyano and iodo substituents, coupled with a trifluoromethylthio group, endows this compound with distinct reactivity patterns that are highly advantageous for medicinal chemists.

The benzoate moiety itself is well-documented for its role in drug development, often serving as a pharmacophoric element in molecules targeting neurological and cardiovascular diseases. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex organic frameworks.

The trifluoromethylthio group is particularly noteworthy for its electronic and steric effects. The electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of adjacent functional groups, while the sulfur atom introduces additional opportunities for hydrogen bonding interactions. These features make Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The incorporation of trifluoromethyl groups into drug candidates has been shown to enhance their pharmacokinetic profiles, making them more suitable for therapeutic applications. Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate exemplifies this trend, as it can be readily transformed into more complex structures featuring trifluoromethyl-containing pharmacophores.

The iodo substituent on Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate also opens up possibilities for palladium-catalyzed reactions, which are widely used in the synthesis of heterocyclic compounds. For instance, it can undergo Buchwald-Hartwig amination to introduce aryl or heteroaryl groups, expanding the molecular diversity of derivatives derived from this intermediate. Such transformations are particularly relevant in the context of developing small-molecule inhibitors targeting protein-protein interactions.

Recent studies have highlighted the utility of Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate in the synthesis of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactivity of the iodo and cyano groups, researchers have been able to construct novel kinase inhibitors with improved potency and selectivity. The trifluoromethylthio group further contributes to optimizing the pharmacokinetic properties of these inhibitors.

The versatility of Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate is further underscored by its application in the synthesis of antiviral agents. The structural motifs present in this compound can be modified to develop molecules capable of inhibiting viral proteases and polymerases. For instance, derivatives featuring additional fluorinated aromatic rings have shown promise in preclinical studies as inhibitors of HIV protease. The ability to fine-tune the electronic properties of these derivatives through strategic functionalization makes Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate an invaluable tool in antiviral drug discovery.

In conclusion, Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate (CAS No. 1803777-53-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for constructing biologically active molecules targeting various diseases. As our understanding of fluorinated compounds continues to evolve, compounds like Methyl 2-cyano-4-iodo-3-(trifluoromethylthio)benzoate will undoubtedly play a crucial role in shaping the future of drug discovery.